Cas no 1593353-24-2 (4-(2,6-difluorophenyl)butanal)

• Product Name: 4-(2,6-difluorophenyl)butanal
• CAS No: 1593353-24-2
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5851242
• PubChem ID: 114934393
• Update Time: 2025-08-02

4-(2,6-difluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorophenyl)butanal
• 1593353-24-2
• EN300-1841195

• Inchi： 1S/C10H10F2O/c11-9-5-3-6-10(12)8(9)4-1-2-7-13/h3,5-7H,1-2,4H2
• InChI Key： RGVVDSFTPAFATJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CCCC=O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2,6-difluorophenyl)butanal

4-(2,6-Difluorophenyl)Butanal: A Comprehensive Overview

4-(2,6-Difluorophenyl)butanal, with the CAS number 1593353-24-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 4-(2,6-difluorophenyl)butyraldehyde, is a derivative of butanal with a fluorinated aromatic substituent. Its structure consists of a four-carbon aldehyde chain attached to a 2,6-difluorophenyl group, making it a versatile molecule with potential applications in drug discovery, agrochemicals, and specialty chemicals.

The synthesis of 4-(2,6-difluorophenyl)butanal involves various methodologies, including Friedel-Crafts acylation and subsequent reduction steps. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are valuable for pharmacological studies. The compound's fluorinated aromatic ring contributes to its unique electronic and steric properties, making it an attractive building block for constructing bioactive molecules.

Recent research has highlighted the role of 4-(2,6-difluorophenyl)butanal as a key intermediate in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor for anti-inflammatory drugs and anticancer agents. The fluorine atoms in the aromatic ring enhance the molecule's lipophilicity and metabolic stability, which are critical attributes for drug candidates.

In addition to its pharmaceutical applications, 4-(2,6-difluorophenyl)butanal has shown promise in agrochemical research. Its ability to act as a selective herbicide or insecticide precursor has been explored in recent agricultural studies. The compound's stability under various environmental conditions makes it suitable for use in formulations that require prolonged activity in field settings.

The physical properties of 4-(2,6-difluorophenyl)butanal include a melting point of approximately -78°C and a boiling point around 115°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic reactions. The compound is also known for its moderate reactivity towards nucleophilic addition reactions, which can be exploited for further functionalization.

From an environmental perspective, the degradation pathways of 4-(2,6-difluorophenyl)butanal have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings are crucial for evaluating the environmental safety of products containing this compound.

In conclusion, 4-(2,6-difluorophenyl)butanal (CAS No: 1593353-24-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an essential component in modern chemical synthesis. As ongoing research continues to uncover new uses and improvements in its synthesis and application, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.